Cas no 2229660-14-2 (4-(2-methoxy-6-methylphenyl)but-3-en-2-amine)

• Product Name: 4-(2-methoxy-6-methylphenyl)but-3-en-2-amine
• CAS No: 2229660-14-2
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6282746
• PubChem ID: 165715497
• Update Time: 2025-06-11

4-(2-methoxy-6-methylphenyl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxy-6-methylphenyl)but-3-en-2-amine
• EN300-1772566
• 2229660-14-2

• Inchi： 1S/C12H17NO/c1-9-5-4-6-12(14-3)11(9)8-7-10(2)13/h4-8,10H,13H2,1-3H3/b8-7+
• InChI Key： REYDTIOXUCBMIJ-BQYQJAHWSA-N
• SMILES： O(C)C1=CC=CC(C)=C1/C=C/C(C)N

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(2-methoxy-6-methylphenyl)but-3-en-2-amine

Chemical Profile of 4-(2-methoxy-6-methylphenyl)but-3-en-2-amine (CAS No. 2229660-14-2)

4-(2-methoxy-6-methylphenyl)but-3-en-2-amine, identified by its CAS number 2229660-14-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a conjugated system with a butenylamine moiety linked to a phenyl ring substituted with methoxy and methyl groups, exhibits unique structural and electronic properties that make it a promising candidate for various applications, particularly in medicinal chemistry and agrochemical research.

The structural framework of 4-(2-methoxy-6-methylphenyl)but-3-en-2-amine consists of an aromatic ring system integrated with an amine functional group, which is further modified by the presence of a double bond in the butenyl chain. This configuration allows for diverse interactions with biological targets, making it a versatile scaffold for drug discovery. The presence of the 2-methoxy and 6-methyl substituents on the phenyl ring enhances the compound's lipophilicity and electronic distribution, which are critical factors in determining its binding affinity and metabolic stability.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The butenylamine moiety, in particular, has been extensively studied for its role in modulating neurotransmitter systems and inflammatory pathways. Research has demonstrated that derivatives of this class can exhibit significant effects on central nervous system (CNS) function, making them attractive for the development of novel therapeutics targeting neurological disorders. The methoxy and methyl groups further refine the pharmacokinetic profile by influencing solubility, permeability, and metabolic clearance.

One of the most compelling aspects of 4-(2-methoxy-6-methylphenyl)but-3-en-2-amine is its potential as a key intermediate in the synthesis of more complex bioactive molecules. The conjugated double bond system provides a platform for further functionalization through reactions such as hydrogenation, oxidation, or coupling with other heterocyclic structures. This flexibility has enabled chemists to design libraries of derivatives with tailored properties for high-throughput screening (HTS) campaigns.

The compound's electronic properties have also been investigated in the context of its potential applications in materials science. The combination of aromaticity and unsaturation suggests that 4-(2-methoxy-6-methylphenyl)but-3-en-2-amine could exhibit semiconducting or photoactive behaviors, which are valuable in organic electronics and photovoltaic devices. While these applications are still in nascent stages, preliminary theoretical studies have highlighted its promising characteristics in this domain.

From a synthetic chemistry perspective, 4-(2-methoxy-6-methylphenyl)but-3-en-2-amine represents an excellent example of how strategic substitution can enhance both biological activity and synthetic accessibility. The methoxy group at position 2 and the methyl group at position 6 provide steric and electronic effects that can be leveraged to optimize binding interactions with target proteins or enzymes. Additionally, the presence of the butenylamine moiety allows for facile derivatization via nucleophilic addition or transition-metal-catalyzed cross-coupling reactions.

Recent advances in computational chemistry have further illuminated the potential of 4-(2-methoxy-6-methylphenyl)but-3-en-2-amine as a pharmacophore. Molecular docking studies have identified putative binding sites within various therapeutic targets, including G-protein coupled receptors (GPCRs) and serine/threonine kinases. These virtual screening approaches have provided valuable insights into how structural modifications might enhance potency or selectivity, guiding experimental efforts toward more optimized lead compounds.

The agrochemical industry has also shown interest in this class of compounds due to their potential as intermediates for developing novel pesticides or plant growth regulators. The structural features present in 4-(2-methoxy-6-methylphenyl)but-3-en-2-amine suggest that it could interact with biological pathways in plants or pests, offering new solutions to agricultural challenges while potentially minimizing environmental impact.

In conclusion,4-(2-methoxy-6-methylphenyl)butenolamine CAS NO:22296601462 stands out as a multifaceted compound with significant promise across multiple domains of chemical research. Its unique structural attributes, combined with emerging findings from both experimental and computational studies, position it as a valuable building block for future discoveries. As research continues to uncover new applications and synthetic strategies,this molecule is likely to play an increasingly important role in advancing chemical innovation.